Cas no 2228611-55-8 (2-amino-3-(4-ethoxy-2-methylphenyl)propan-1-ol)

• Product Name: 2-amino-3-(4-ethoxy-2-methylphenyl)propan-1-ol
• CAS No: 2228611-55-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6083553
• PubChem ID: 165698294
• Update Time: 2025-05-24

2-amino-3-(4-ethoxy-2-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-ethoxy-2-methylphenyl)propan-1-ol
• EN300-1744264
• 2228611-55-8

• Inchi： 1S/C12H19NO2/c1-3-15-12-5-4-10(9(2)6-12)7-11(13)8-14/h4-6,11,14H,3,7-8,13H2,1-2H3
• InChI Key： LOVAWYMRBVEGMV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)CC(CO)N

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-(4-ethoxy-2-methylphenyl)propan-1-ol

2-Amino-3-(4-Ethoxy-2-Methylphenyl)Propan-1-ol: A Comprehensive Overview

The compound with CAS No. 2228611-55-8, commonly referred to as 2-amino-3-(4-ethoxy-2-methylphenyl)propan-1-ol, is a fascinating organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which combines an amino group, a hydroxyl group, and a substituted phenyl ring. The 4-ethoxy and 2-methyl substituents on the phenyl ring contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of 2-amino-3-(4-ethoxy-2-methylphenyl)propan-1-ol in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The molecule's ability to undergo various chemical transformations makes it a valuable building block in organic synthesis.

One of the most notable advancements involving this compound is its application in the development of targeted drug delivery systems. Scientists have utilized its structural features to design molecules that can selectively bind to specific receptors, enhancing the efficacy of therapeutic agents while minimizing side effects. This has opened new avenues for personalized medicine and precision treatment.

Moreover, the compound has shown promise in the field of green chemistry. Researchers have investigated its use as a catalyst in environmentally friendly reactions, reducing the reliance on hazardous chemicals. Its ability to facilitate efficient reactions under mild conditions aligns with the growing demand for sustainable chemical processes.

The synthesis of 2-amino-3-(4-ethoxy-2-methylphenyl)propan-1-ol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent breakthroughs in catalysis have enabled the production of this compound with higher yields and improved purity, making it more accessible for large-scale applications.

In terms of biological activity, studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines. While further research is needed to fully understand its mechanism of action, these findings suggest potential applications in oncology.

Another area where this compound has garnered attention is in the development of biosensors and diagnostic tools. Its unique reactivity allows for the creation of sensors that can detect specific analytes with high sensitivity, making it a valuable tool in medical diagnostics and environmental monitoring.

From a structural standpoint, the molecule's amino group plays a crucial role in its reactivity and functionality. This group enables the formation of hydrogen bonds, which are essential for many biochemical interactions. The presence of the hydroxyl group further enhances its versatility, allowing for participation in various chemical reactions such as esterifications and oxidations.

The substituted phenyl ring in 2-amino-3-(4-ethoxy-2-methylphenyl)propan-1-ol contributes significantly to its aromaticity and stability. The 4-ethoxy substituent introduces electron-donating effects, while the 2-methyl group adds steric bulk, influencing both the molecule's physical properties and reactivity.

In conclusion, CAS No. 2228611-55-8 or 2-amino-3-(4-ethoxy-2-methylphenyl)propan